Cas no 67137-56-8 (Methyl 2-(5-Bromothiophen-2-Yl)acetate)

Methyl 2-(5-Bromothiophen-2-yl)acetate is a brominated thiophene derivative commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. Its key structural features—a reactive bromine substituent and an ester functional group—make it valuable for further functionalization, including cross-coupling reactions and nucleophilic substitutions. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its utility extends to the synthesis of heterocyclic compounds, agrochemicals, and bioactive molecules. The ester moiety allows for straightforward hydrolysis or transesterification, enabling diverse downstream modifications. This product is particularly useful in medicinal chemistry for constructing thiophene-based scaffolds with potential therapeutic applications.

Methyl 2-(5-Bromothiophen-2-Yl)acetate structure

67137-56-8 structure

Product Name:Methyl 2-(5-Bromothiophen-2-Yl)acetate

CAS No:67137-56-8

MF:C₇H₇BrO₂S

MW:235.098280191422

MDL:MFCD19354070

CID:1714906

PubChem ID:12403315

Update Time:2025-06-07

Methyl 2-(5-Bromothiophen-2-Yl)acetate Chemical and Physical Properties

Names and Identifiers

- methyl 2-(5-bromo-2-thienyl)acetate
- 5-Brom-2-thiophenessigsaeure-methylester
- 4'-trifluoromethyl-2-biphenylcarboxylic acid methyl ester
- 4'-Trifluoromethyl-biphenyl-2-carboxylic acid methyl ester
- 5-(Essigsaeure-methylester)-2-brom-thiophen
- 4'-Trifluoromethyl-biphenyl-2-carboxylic acid
- 4-(trifluoromethyl)-2'-(methoxycarbonyl)biphenyl
- methyl 2-(5-bromo-2-thienyl)acetic acid
- (5-bromo-thiophen-2-yl)-acetic acid methyl ester
- methyl 2-(4-trifluoromethylphenyl)benzoate
- methyl 4'-(trifluoromethyl)-2-biphenylcarboxylate
- methyl (5-bromo-2-thienyl)acetate
- Methyl 2-(5-bromothiophen-2-yl)acetate
- AG-H-76845
- CTK5H0409
- methyl 2-(4-trifluoromethylphenyl)
- 67137-56-8
- Methyl2-(5-bromothiophen-2-yl)acetate
- DB-171800
- EN300-225257
- CS-0434795
- AKOS017409157
- KEYPHZZYKZVXLU-UHFFFAOYSA-N
- SCHEMBL1598343
- MFCD19354070
- AS-41098
- Methyl 2-(5-Bromothiophen-2-Yl)acetate
- MDL： MFCD19354070
- Inchi： 1S/C7H7BrO2S/c1-10-7(9)4-5-2-3-6(8)11-5/h2-3H,4H2,1H3
- InChI Key： KEYPHZZYKZVXLU-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(CC(=O)OC)S1

Computed Properties

Exact Mass: 233.93501g/mol
Monoisotopic Mass: 233.93501g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 54.5Å²

Methyl 2-(5-Bromothiophen-2-Yl)acetate Pricemore >>

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